Cas no 90965-41-6 (S-(4-chlorophenyl) O-ethyl hydrogen phosphorothioate)

• Product Name: S-(4-chlorophenyl) O-ethyl hydrogen phosphorothioate
• CAS No: 90965-41-6
• MF: C₈H₁₀ClO₃PS
• MW: 252.654961109161
• CID: 1956430
• PubChem ID: 185058
• Update Time: 2025-04-21

S-(4-chlorophenyl) O-ethyl hydrogen phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-(4-chlorophenyl) O-ethyl hydrogen phosphorothioate
• (4-chlorophenyl)sulfanyl-ethoxyphosphinic acid
• 90965-41-6
• Phosphorothioic acid, S-(4-chlorophenyl) O-ethyl ester
• DTXSID60920033

• Inchi： 1S/C8H10ClO3PS/c1-2-12-13(10,11)14-8-5-3-7(9)4-6-8/h3-6H,2H2,1H3,(H,10,11)
• InChI Key： XASCHAIBHMNANK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SP(=O)(O)OCC

Computed Properties

• Exact Mass: 251.978
• Monoisotopic Mass: 251.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 375.7°C at 760 mmHg
• Flash Point: 181°C
• Refractive Index: 1.575
• PSA: 81.64000
• LogP: 3.56900